Cas no 320424-75-7 (3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile)

• Product Name: 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile
• CAS No: 320424-75-7
• MDL: MFCD00214710
• CID: 4645784
• Update Time: 2025-05-20

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLOROPHENYL)-5-METHYL-4-ISOXAZOLECARBONITRILE
• 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile

• MDL： MFCD00214710

Additional information on 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile

Professional Introduction to Compound with CAS No 320424-75-7 and Product Name 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile

The compound in question, identified by the CAS number 320424-75-7, is a fascinating molecule with the systematic name 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile. This compound belongs to the oxazole class of heterocyclic organic compounds, which have garnered significant attention in pharmaceutical research due to their diverse biological activities and structural versatility. The presence of a chlorophenyl group and a nitrile substituent at specific positions on the oxazole ring imparts unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

In recent years, there has been a surge in interest regarding oxazole derivatives as potential therapeutic agents. Oxazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile suggests that it may exhibit inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic purposes. For instance, studies have shown that oxazole derivatives can interact with targets involved in inflammation, pain, and neurodegenerative diseases.

The chlorophenyl moiety is particularly noteworthy as it often enhances the lipophilicity of a molecule, improving its ability to cross biological membranes. This characteristic is crucial for drugs that need to reach intracellular targets. Additionally, the nitrile group at the 4-position of the oxazole ring can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are common in drug molecules. This flexibility allows chemists to fine-tune the properties of the compound for optimal pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of small molecules like 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile with greater accuracy. Molecular docking studies have suggested that this compound may bind to proteins involved in metabolic pathways relevant to cancer and infectious diseases. For example, preliminary data indicate that it could interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses.

The synthesis of 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile involves multi-step organic reactions that highlight the synthetic versatility of oxazole derivatives. Key steps include cyclization reactions to form the oxazole core, followed by functional group transformations such as chlorination and nitrile introduction. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity. The ability to modify the oxazole scaffold allows for the creation of libraries of compounds that can be screened for biological activity.

In terms of biological evaluation, 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile has shown promise in preclinical studies. Specifically, it has demonstrated inhibitory effects on certain enzymes associated with bacterial resistance mechanisms. This finding is particularly relevant given the growing crisis of antibiotic resistance worldwide. By targeting bacterial enzymes responsible for drug efflux or metabolic pathways, this compound could potentially restore susceptibility to existing antibiotics or serve as a lead for novel antimicrobial agents.

Furthermore, the structural features of 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile make it an attractive candidate for further derivatization. Researchers can explore analogs by varying substituents on the phenyl ring or introducing additional functional groups into the oxazole core. Such modifications can lead to enhanced potency or selectivity against specific targets. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) offer powerful tools for rapidly identifying promising derivatives.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like oxazoles in drug development. Their structural complexity and functional diversity make them ideal candidates for modulating complex biological processes. As research continues to uncover new therapeutic applications for 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile, it is likely that this compound will play a significant role in future drug discovery efforts.

In conclusion,3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile, identified by CAS number 320424-75-7, represents a promising area of research within medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for developing new therapeutic agents targeting various diseases. As our understanding of its pharmacological properties grows, so too will its potential applications in human health.